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For Researchers, Scientists, and Drug Development Professionals

Core Principles and Introduction
2-Hydroxybutanedioic acid, commonly known as malic acid, is a dicarboxylic acid that is

integral to the citric acid cycle (Krebs cycle) in all aerobic organisms. The isotopically labeled

variant, 2-Hydroxy(2-¹³C)butanedioic acid, incorporates the stable, heavy isotope of carbon,

¹³C, at the second carbon position. This substitution provides a powerful analytical tool for

tracing metabolic pathways, quantifying metabolic flux, and understanding the biochemical fate

of drug candidates.[1]

The ¹³C label allows researchers to distinguish this molecule from its naturally occurring

counterpart using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.[2]

This guide will explore the fundamental physicochemical properties, with a specific focus on the

molecular weight, and detail the practical applications and analytical methodologies for this

critical research compound.

Physicochemical Properties and Molecular Weight
The chemical formula for 2-hydroxybutanedioic acid is C₄H₆O₅.[3][4][5][6] The molecular weight

is determined by the sum of the atomic weights of its constituent atoms. For the isotopically

labeled compound, the mass of one carbon atom is that of the ¹³C isotope.
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Molecular Weight Calculation
Unlabeled 2-Hydroxybutanedioic Acid (Malic Acid):

The molecular weight is approximately 134.09 g/mol .[5][6][7] This is calculated using the

standard atomic weights of carbon, hydrogen, and oxygen.[3][4][8]

2-Hydroxy(2-¹³C)butanedioic Acid:

The molecular weight is approximately 135.08 g/mol .[9][10] This is calculated by

substituting the atomic mass of one ¹²C atom with that of a ¹³C atom (13.00335 amu).[2]

[11][12] This mass difference is the basis for its utility in isotopic tracer studies.

Quantitative Data Summary
Property 2-Hydroxybutanedioic Acid

2-Hydroxy(2-
¹³C)butanedioic Acid

Chemical Formula C₄H₆O₅ C₄H₆O₅ (with one ¹³C)

Molar Mass ~134.09 g/mol [5][6][7] ~135.08 g/mol [9][10]

Appearance
White crystalline powder or

granules[4]
White crystalline powder

Solubility Soluble in water[13] Soluble in water

Experimental Protocol: Mass Spectrometric
Analysis
The following protocol outlines a generalized workflow for the analysis of 2-Hydroxy(2-

¹³C)butanedioic acid in a biological matrix using Liquid Chromatography-Mass Spectrometry

(LC-MS).

Objective: To confirm the presence and determine the isotopic enrichment of ¹³C-labeled malic

acid in a biological sample.

Methodology:
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Standard and Sample Preparation:

Prepare calibration standards with known concentrations of both labeled and unlabeled

malic acid.

For biological samples (e.g., cell extracts, biofluids), perform a protein precipitation and

metabolite extraction, typically using a cold organic solvent like methanol.

Dry the extracts and reconstitute in a solvent compatible with the LC mobile phase.

LC-MS Analysis:

Employ a suitable liquid chromatography method to separate malic acid from other

metabolites in the sample.

The mass spectrometer is used to detect and quantify the labeled and unlabeled forms of

malic acid based on their different mass-to-charge ratios.

Data Analysis:

Integrate the chromatographic peak areas for both the ¹²C- and ¹³C-malic acid.

Use the calibration standards to quantify the amounts of each isotopologue in the

samples.

Calculate the isotopic enrichment to determine the extent of incorporation of the labeled

malic acid into the metabolic pool.

Experimental Workflow Diagram
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Caption: A generalized workflow for the LC-MS analysis of isotopically labeled malic acid.

Application in Metabolic Pathway Analysis
2-Hydroxy(2-¹³C)butanedioic acid is a powerful tool for studying the citric acid cycle and related

metabolic pathways. By introducing the labeled compound, researchers can trace the path of

the ¹³C atom as it is metabolized, providing insights into the activity and regulation of these

pathways under various conditions.

Citric Acid Cycle Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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